
BI-1230: A Potent HCV NS3/4A Protease Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787474 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of BI-1230, a potent and selective inhibitor of the Hepatitis C Virus (HCV)

NS3/4A protease. The information presented herein is intended to support researchers,

scientists, and drug development professionals in their efforts to understand and potentially

utilize this compound in preclinical research.

Chemical Structure and Properties
BI-1230 is a macrocyclic non-covalent inhibitor of the HCV NS3/4A serine protease.[1][2] Its

complex chemical architecture is a key determinant of its high affinity and specificity for the viral

enzyme.

Chemical Structure:

BI-1230 Chemical Structure

Table 1: Chemical and Physical Properties of BI-1230
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Property Value

IUPAC Name

(2R,6S,13aS,14aR,16aS)-N-

(cyclopropylsulfonyl)-6-

((cyclopentyloxy)carbonylamino)-2-(7-methoxy-

2-(tert-butoxy)quinolin-4-yloxy)-5,16-dioxo-

1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-

hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1]

[3]diazacyclopentadecine-14a-carboxamide

Molecular Formula C42H52N6O9S[4]

Molecular Weight 816.96 g/mol

CAS Number 849022-32-8

Solubility Soluble in DMSO

Mechanism of Action and Signaling Pathway
BI-1230 exerts its antiviral effect by inhibiting the HCV NS3/4A protease, an enzyme essential

for viral replication. The HCV polyprotein, translated from the viral RNA genome, requires

cleavage by host and viral proteases to release functional non-structural (NS) proteins. The

NS3 protease, in complex with its cofactor NS4A, is responsible for four of these critical

cleavages. By binding to the active site of the NS3/4A protease, BI-1230 blocks the processing

of the HCV polyprotein, thereby preventing the formation of the viral replication complex and

inhibiting viral propagation.
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HCV Polyprotein Processing and Inhibition by BI-1230

Host Cell

Inhibition

HCV RNA Genome

Host Ribosome

Translation

HCV Polyprotein

Structural Proteins (Core, E1, E2)

Host Proteases

NS3/4A Protease

Autocatalytic cleavage

Virion Assembly & Release

Non-Structural Proteins (NS2-NS5B)

Viral Replication Complex

New Viral RNA

Replication

BI-1230

Inhibition

Cleavage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for BI-1230 Evaluation

In Vitro Evaluation In Vivo Evaluation

HCV NS3/4A Enzymatic Assay

IC50 Determination

HCV Replicon Luciferase Assay

EC50 Determination

Dosing in Rats (IV and Oral)

Serial Blood Sampling

LC-MS/MS Analysis of Plasma Samples

Pharmacokinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [BI-1230: A Potent HCV NS3/4A Protease Inhibitor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787474#bi-1230-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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